Cas no 1355171-72-0 (7-Fluoro-6-methoxy-1-methyl-1H-indazol-3-amine)

• Product Name: 7-Fluoro-6-methoxy-1-methyl-1H-indazol-3-amine
• CAS No: 1355171-72-0
• MF: C₉H₁₀FN₃O
• MW: 195.193604946136
• MDL: MFCD16631266
• CID: 4696457
• Update Time: 2025-11-01

7-Fluoro-6-methoxy-1-methyl-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-6-methoxy-1-methyl-1H-indazol-3-amine
• FCH1180531
• PC300573
• 7-Fluoro-6-methoxy-1-methyl-1H-indazol-3-amine

• MDL： MFCD16631266
• Inchi： 1S/C9H10FN3O/c1-13-8-5(9(11)12-13)3-4-6(14-2)7(8)10/h3-4H,1-2H3,(H2,11,12)
• InChI Key： QEKAGIWOLGNLAE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2C(N)=NN(C)C=21)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Topological Polar Surface Area: 53.1

Additional information on 7-Fluoro-6-methoxy-1-methyl-1H-indazol-3-amine

Professional Introduction to Compound with CAS No. 1355171-72-0 and Product Name: 7-Fluoro-6-methoxy-1-methyl-1H-indazol-3-amine

The compound with the CAS number 1355171-72-0 and the product name 7-Fluoro-6-methoxy-1-methyl-1H-indazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The presence of a fluorine atom at the 7-position and a methoxy group at the 6-position introduces specific electronic and steric effects that modulate its biological activity, making it a promising candidate for further investigation.

Recent research in medicinal chemistry has highlighted the importance of fluorinated indazoles in developing novel drug candidates. The fluorine atom, being highly electronegative, can enhance metabolic stability and binding affinity to biological targets. In particular, 7-Fluoro-6-methoxy-1-methyl-1H-indazol-3-amine has been studied for its potential role in inhibiting various kinases and enzymes involved in cancer progression. Preliminary in vitro studies have demonstrated its ability to disrupt signaling pathways such as MAPK and PI3K/Akt, which are crucial for cell proliferation and survival.

The structural framework of this compound, featuring a benzodiazole-like indazole core, allows for multiple interactions with biological macromolecules. The fluorine substituent at the 7-position enhances the compound's lipophilicity, facilitating better cell membrane penetration, while the methoxy group at the 6-position contributes to hydrogen bonding capabilities, improving binding specificity. These features make 7-Fluoro-6-methoxy-1-methyl-1H-indazol-3-amine a versatile scaffold for drug design.

In the realm of oncology, this compound has shown promise in preclinical models as an inhibitor of tyrosine kinases. Specifically, it has been found to exhibit inhibitory activity against mutant forms of proteins such as BRAF V600E and KRAS G12C, which are commonly implicated in various cancers. The ability of 7-Fluoro-6-methoxy-1-methyl-1H-indazol-3-amine to selectively target these enzymes without significant off-target effects is a critical factor in its potential as a therapeutic agent.

Furthermore, the compound's amine functionality at the 3-position provides a site for further chemical modification, allowing researchers to fine-tune its pharmacokinetic properties. This flexibility is essential for optimizing bioavailability, solubility, and pharmacodynamic profiles. Recent advances in structure-based drug design have enabled the rational modification of this scaffold to enhance its therapeutic efficacy while minimizing adverse effects.

The synthesis of 7-Fluoro-6-methoxy-1-methyl-1H-indazol-3-am ine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine into the indazole ring typically employs palladium-catalyzed cross-coupling reactions, which are well-established in modern synthetic chemistry. The methoxy group is often incorporated via nucleophilic substitution reactions using appropriate methylating agents.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound with its target proteins. These studies have revealed that the fluorine substituent interacts favorably with hydrophobic pockets in the active site, while the methoxy group forms hydrogen bonds with polar residues. This detailed understanding has guided efforts to optimize the compound's structure for improved binding affinity.

The pharmacological profile of 7-fluoro -6 -methoxy -1 -methyl -1 H -indazol -3 -amine is further complemented by its favorable toxicological profile. Preliminary safety assessments have indicated that it exhibits low toxicity at therapeutic doses, suggesting its potential for clinical translation. However, further studies are needed to fully characterize its safety and efficacy in human subjects.

One of the most exciting aspects of this compound is its potential to serve as a lead molecule for developing next-generation anticancer drugs. By leveraging structural analogs derived from 7-fluoro -6 -methoxy -1 -methyl -1 H -indazol -3 -amine, researchers can explore new chemical space and identify compounds with enhanced potency and selectivity. The growing interest in fluorinated heterocycles underscores their importance as building blocks in modern drug discovery.

Future directions in research may include exploring combination therapies involving 7-fluoro -6 -methoxy -1 -methyl -1 H -indazol -3 -amine with other targeted agents or chemotherapy regimens. Such combinations could potentially overcome drug resistance mechanisms and improve patient outcomes. Additionally, investigating the compound's role in other disease areas beyond oncology may uncover new therapeutic applications.

In conclusion,7-fluoro –6 –methoxy –1 –methyl –1 H –indazol –3 –amine (CAS No. 1355171–72–0) represents a significant advancement in pharmaceutical chemistry with promising applications in oncology and other therapeutic areas. Its unique structural features, coupled with favorable pharmacological properties, make it an attractive candidate for further development. As research continues to uncover new insights into its mechanism of action and potential applications,this compound is poised to play a vital role in shaping future treatment strategies.